Cas no 1040690-58-1 (N-[(4-methoxyphenyl)methyl]-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide)

• Product Name: N-[(4-methoxyphenyl)methyl]-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide
• CAS No: 1040690-58-1
• MF: C₁₅H₁₃N₅O₃
• MW: 311.295422315598
• CID: 5957529
• PubChem ID: 45369782
• Update Time: 2025-10-30

N-[(4-methoxyphenyl)methyl]-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide
• AKOS024519943
• N-[(4-methoxyphenyl)methyl]-3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxamide
• F5827-0223
• N-(4-methoxybenzyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide
• 1040690-58-1

• Inchi： 1S/C15H13N5O3/c1-22-11-4-2-10(3-5-11)8-18-14(21)15-19-13(20-23-15)12-9-16-6-7-17-12/h2-7,9H,8H2,1H3,(H,18,21)
• InChI Key： MEKAVWFWPQVAIU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC(C1=NC(C2C=NC=CN=2)=NO1)=O

Computed Properties

• Exact Mass: 311.10183929g/mol
• Monoisotopic Mass: 311.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Additional information on N-[(4-methoxyphenyl)methyl]-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

Comprehensive Overview of N-[(4-methoxyphenyl)methyl]-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide (CAS No. 1040690-58-1)

N-[(4-methoxyphenyl)methyl]-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide (CAS No. 1040690-58-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazine ring with a 1,2,4-oxadiazole core, linked to a 4-methoxyphenyl group via a carboxamide bridge. This configuration imparts distinct physicochemical properties, making it a promising candidate for drug discovery and material science applications.

In recent years, researchers have focused on the potential of N-[(4-methoxyphenyl)methyl]-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide as a scaffold for designing novel bioactive molecules. Its heterocyclic architecture is particularly relevant in the development of kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. The compound's CAS No. 1040690-58-1 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The synthesis of N-[(4-methoxyphenyl)methyl]-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize its production, aligning with the pharmaceutical industry's push for greener methodologies. These innovations are often highlighted in discussions about sustainable chemistry and process intensification, which are trending topics in scientific communities.

From a structural perspective, the 1,2,4-oxadiazole moiety in this compound contributes to its metabolic stability and binding affinity, key factors in drug design. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its interactions with biological targets. Such approaches are increasingly popular among researchers investigating AI-driven drug discovery, a hot topic in 2024 due to advancements in machine learning algorithms.

Analytical characterization of CAS No. 1040690-58-1 involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and structural verification. These methods are critical for quality control in pharmaceutical development, where regulatory compliance is paramount. The compound's logP and solubility profiles are also extensively studied, as they influence bioavailability—a major consideration in modern preformulation studies.

Beyond pharmaceuticals, derivatives of N-[(4-methoxyphenyl)methyl]-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide show promise in materials science, particularly in designing organic semiconductors and luminescent materials. This versatility aligns with the surge in demand for functional materials in electronics and energy storage applications. Researchers often correlate its π-conjugated system with optoelectronic properties, a subject of intense study in renewable energy sectors.

In summary, N-[(4-methoxyphenyl)methyl]-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide represents a multifaceted compound with broad scientific relevance. Its CAS No. 1040690-58-1 serves as a gateway to exploring cutting-edge research in drug development, green chemistry, and advanced materials. As interdisciplinary approaches gain traction, this molecule continues to inspire innovations at the nexus of chemistry, biology, and technology.